Cas no 79474-30-9 (Benzene, 1-(bromomethyl)-2-fluoro-4,5-dimethoxy-)
79474-30-9 structure
Product Name:Benzene, 1-(bromomethyl)-2-fluoro-4,5-dimethoxy-
CAS No:79474-30-9
MF:C9H10BrFO2
MW:249.076905727386
CID:1797185
PubChem ID:14894073
Update Time:2025-04-21
Benzene, 1-(bromomethyl)-2-fluoro-4,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(bromomethyl)-2-fluoro-4,5-dimethoxy-
- 4,5-Dimethoxy-2-fluorobenzylbromide
- AKOS013398511
- 79474-30-9
- SCHEMBL3390504
- 1-(bromomethyl)-2-fluoro-4,5-dimethoxybenzene
-
- Inchi: 1S/C9H10BrFO2/c1-12-8-3-6(5-10)7(11)4-9(8)13-2/h3-4H,5H2,1-2H3
- InChI Key: JCKXVJHTIBUSEM-UHFFFAOYSA-N
- SMILES: BrCC1C(=CC(=C(C=1)OC)OC)F
Computed Properties
- Exact Mass: 247.98482g/mol
- Monoisotopic Mass: 247.98482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 18.5Ų
Benzene, 1-(bromomethyl)-2-fluoro-4,5-dimethoxy- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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